Cas no 53451-92-6 (Phenol, 4-[[4-(trifluoromethyl)phenyl]thio]-)

• Product Name: Phenol, 4-[[4-(trifluoromethyl)phenyl]thio]-
• CAS No: 53451-92-6
• MF: C₁₃H₉F₃OS
• MW: 270.270172834396
• CID: 2830752
• PubChem ID: 11219429
• Update Time: 2025-04-21

Phenol, 4-[[4-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• DTXSID30459183
• BQFRILLRXFDYAH-UHFFFAOYSA-N
• 53451-92-6
• AKOS006113663
• Phenol, 4-[[4-(trifluoromethyl)phenyl]thio]-
• SCHEMBL6251649

• Inchi： 1S/C13H9F3OS/c14-13(15,16)9-1-5-11(6-2-9)18-12-7-3-10(17)4-8-12/h1-8,17H
• InChI Key： BQFRILLRXFDYAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 270.03262057Da
• Monoisotopic Mass: 270.03262057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 45.5Ų